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Introduction

Cypriot umber, a naturally occurring pigment rich in iron and manganese oxides, has been
utilized for centuries in various applications. Geologically, it is classified as a metalliferous
sediment, formed through hydrothermal processes associated with the Troodos ophiolite, a
fragment of ancient oceanic crust.[1][2] The unique geological origin of Cypriot umber imparts
a distinct trace element signature, which is of significant interest for provenance studies,
material science, and potentially for novel applications in fields such as drug development,
where trace elements can play crucial roles in biological processes.

This technical guide provides an in-depth overview of the trace element analysis of Cypriot
umber. It is intended for researchers, scientists, and professionals who require a detailed
understanding of the material's composition and the analytical methodologies used to
characterize it. The guide summarizes available quantitative data, outlines experimental
protocols, and presents visual workflows to facilitate a comprehensive understanding of the
subject.

Geochemical Profile of Cypriot Umber

Cypriot umber is primarily composed of iron and manganese oxyhydroxides, which are
excellent scavengers of various trace elements from seawater and hydrothermal fluids.[3] This
results in a complex and informative trace element composition.
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Major and Minor Element Composition

The primary constituents of Cypriot umber are iron (Fe) and manganese (Mn), with their oxides
giving the pigment its characteristic color. Other major and minor elements include silicon (Si),
aluminum (Al), magnesium (Mg), calcium (Ca), and potassium (K).[3] The relative
concentrations of these elements can vary depending on the specific location and depth of the
deposit.[3]

Trace Element Composition

The trace element composition of Cypriot umber is a key area of scientific investigation. The
concentrations of various trace elements can provide insights into the depositional environment
and post-depositional processes. The following table summarizes indicative trace element
concentrations found in Cypriot umber, compiled from various geochemical studies. It is
important to note that these values can vary between different umber deposits.

Concentration ]
Analytical
Element Range (mgl/kg or . Reference(s)
) Technique(s)
pPpm

Barium (Ba) Varies (decreasing (CP-MS 3]
arium (Ba -
upwards in sequence)

Varies (decreasing
Cobalt (Co) ) ICP-MS [3]
upwards in sequence)

Varies (decreasing
Copper (Cu) ] ICP-MS [3]
upwards in sequence)

] Varies (decreasing
Strontium (Sr) ] ICP-MS [3]
upwards in sequence)

_ _ Varies (increasing
Zirconium (Zr) ) ICP-MS [3]
upwards in sequence)

Thorium (Th) <10 Not Specified [3]

Uranium (U) <10 Not Specified [3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Rare Earth Elements (REES)

Rare earth elements are particularly diagnostic for understanding the origin of Cypriot umber.
The REE patterns in Cypriot umber typically exhibit a pronounced negative cerium (Ce)
anomaly, which is a characteristic feature of hydrothermal sediments formed at mid-ocean
ridges.[3] This anomaly arises from the removal of Ce from seawater into manganese nodules,
leaving the hydrothermal fluids and subsequent precipitates depleted in Ce relative to other
REEs. The total REE concentrations (ZREE) in Cypriot umber have been reported in the range
of 226-586 mg/kg.[3]

Experimental Protocols for Trace Element Analysis

The accurate determination of trace element concentrations in Cypriot umber requires robust
analytical methodologies. The following sections detail the key steps involved in the analysis,
from sample preparation to instrumental measurement.

Sample Preparation

Proper sample preparation is critical to obtain accurate and reproducible results. The general
workflow for preparing solid umber samples for analysis is as follows:

e Drying and Homogenization: The raw umber sample is first dried to remove any moisture. It
is then crushed and ground into a fine, homogeneous powder using an agate mortar and
pestle to ensure representativeness of the analyzed subsample.[4]

e Digestion: The powdered umber sample must be dissolved to bring the trace elements into
solution for analysis by technigues such as ICP-MS. Common digestion methods for
geological materials include:

o Aqua Regia Digestion: This method uses a mixture of nitric acid and hydrochloric acid to
dissolve the sample. It is effective for many elements but may not achieve complete
dissolution of all silicate minerals.[4]

o Lithium Borate Fusion: The sample is fused with a lithium metaborate/tetraborate flux at
high temperature. The resulting glass is then dissolved in a dilute acid. This method is
highly effective for achieving complete dissolution of even the most refractory minerals.[5]
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o Microwave-Assisted Digestion: This technique uses sealed Teflon vessels and microwave
energy to heat the sample and acid mixture, accelerating the digestion process and
reducing the risk of contamination.[4]

Instrumental Analysis

Several instrumental techniques are well-suited for the multi-elemental analysis of geological
materials like Cypriot umber.

 Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): This is a powerful technique for
determining a wide range of trace elements at very low concentrations (ppm to ppb levels).
The digested sample solution is introduced into a high-temperature argon plasma, which
ionizes the atoms. The ions are then separated by their mass-to-charge ratio in a mass
spectrometer.[6]

 Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Similar to ICP-MS,
this technique uses an argon plasma to excite atoms to higher energy levels. When the
atoms return to their ground state, they emit light at characteristic wavelengths, which are
measured to determine the elemental concentrations. ICP-OES is generally used for
measuring major and minor elements.[5]

o X-Ray Fluorescence (XRF) Spectrometry: XRF is a non-destructive analytical technique that
can be used for the direct analysis of solid powdered samples. The sample is irradiated with
X-rays, causing the elements within it to emit fluorescent X-rays at energies characteristic of
each element. XRF is particularly useful for major and some trace element analysis.[6]

Visualizing Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been
created using the DOT language.
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Caption: Experimental workflow for trace element analysis of Cypriot umber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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